Cas no 68243-30-1 (2-Hydroxy-3-hydroxymethyl anthraquinone)

• Product Name: 2-Hydroxy-3-hydroxymethyl anthraquinone
• CAS No: 68243-30-1
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 2030042
• PubChem ID: 44445519
• Update Time: 2025-07-01

2-Hydroxy-3-hydroxymethyl anthraquinone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-hydroxymethyl anthraquinone
• 2-hydroxymethyl-3-hydroxyanthraquinone
• 3-hydroxy-2-hydroxymethyl-9,10-anthraquinone
• 3-hydroxy-2-hydroxymethylanthraquinone
• 2-Hydroxy-3-(hydroxymethyl)anthraquinone
• CHEMBL251490
• FS-7515
• CHEBI:69520
• Q27137859
• HY-N8789
• 3-Hydroxy-2-(hydroxymethyl)anthraquinone
• AKOS040761003
• DTXSID601276953
• 2-HYDROXYMETHYL3-HYDROANTHRAQUINONE
• CS-0149062
• 68243-30-1
• D85136
• 2-hydroxy-3-(hydroxymethyl)anthracene-9,10-dione
• DA-60137

• Inchi： 1S/C15H10O4/c16-7-8-5-11-12(6-13(8)17)15(19)10-4-2-1-3-9(10)14(11)18/h1-6,16-17H,7H2
• InChI Key： LMXDYBJTJGPZPD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=C(C(CO)=CC=21)O)=O

Computed Properties

• Exact Mass: 254.05790880g/mol
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Yellow cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones

Additional information on 2-Hydroxy-3-hydroxymethyl anthraquinone

Comprehensive Analysis of 2-Hydroxy-3-hydroxymethyl anthraquinone (CAS No. 68243-30-1): Properties, Applications, and Industry Trends

2-Hydroxy-3-hydroxymethyl anthraquinone (CAS No. 68243-30-1) is a derivative of anthraquinone, a class of organic compounds widely recognized for their diverse applications in pharmaceuticals, dyes, and advanced materials. This compound, characterized by its hydroxyl and hydroxymethyl functional groups, has garnered significant attention due to its unique chemical properties and potential industrial uses. Researchers and manufacturers are increasingly exploring its role in sustainable chemistry, aligning with global trends toward eco-friendly alternatives.

The molecular structure of 2-Hydroxy-3-hydroxymethyl anthraquinone features a fused aromatic ring system, which contributes to its stability and reactivity. This structural motif is shared with other anthraquinone derivatives, making it a subject of interest in synthetic organic chemistry. Recent studies highlight its utility as an intermediate in the synthesis of high-performance dyes, particularly for textiles and specialty coatings. The compound's ability to form hydrogen bonds enhances its solubility in polar solvents, a critical factor for industrial processing.

In the context of current market demands, 2-Hydroxy-3-hydroxymethyl anthraquinone is being investigated for its potential in green chemistry applications. With growing consumer awareness of environmental sustainability, industries are seeking alternatives to traditional petrochemical-based dyes. This compound's biodegradability and lower toxicity profile position it as a promising candidate. Additionally, its role in photodynamic therapy research has sparked interest, as anthraquinone derivatives are known for their light-absorbing properties.

From a technical standpoint, the synthesis of 2-Hydroxy-3-hydroxymethyl anthraquinone typically involves multi-step organic reactions, including Friedel-Crafts acylation and selective oxidation. Optimizing these processes to improve yield and reduce waste is a key focus for chemists. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity, which is crucial for applications in sensitive industries like pharmaceuticals.

The compound's thermal stability and electronic properties also make it relevant in the development of organic semiconductors. As the demand for flexible electronics grows, researchers are exploring anthraquinone-based materials for their charge transport characteristics. This aligns with broader trends in Internet of Things (IoT) devices and wearable technology, where lightweight and durable materials are essential.

In summary, 2-Hydroxy-3-hydroxymethyl anthraquinone (CAS No. 68243-30-1) represents a versatile chemical building block with applications spanning multiple high-growth industries. Its compatibility with sustainable manufacturing practices and emerging technologies ensures its continued relevance in scientific and industrial discourse. Future research directions may explore its catalytic properties or further refine its synthesis for large-scale production.